N-(3,4-dimethoxyphenyl)-2-((4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(4-naphthalen-1-yl-3-oxopyrazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H21N3O4S/c1-30-20-11-10-17(14-21(20)31-2)26-22(28)15-32-23-24(29)27(13-12-25-23)19-9-5-7-16-6-3-4-8-18(16)19/h3-14H,15H2,1-2H3,(H,26,28)
• InChI Key: FOLYLBHHCDOYAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21N3O4S and its molecular weight is 447.51. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Evaluation

A study conducted on the computational and pharmacological potential of various heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazole, explored their applications in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds showed moderate to high affinity for targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX), demonstrating their potential in pharmacological research and therapeutic applications (M. Faheem, 2018).

Anti-HIV Activity

Another study focused on the synthesis and evaluation of new naphthalene derivatives for their inhibitory activity against HIV-1 and HIV-2. The compounds exhibited potent in vitro inhibitory effects, suggesting a promising lead in the development of antiviral agents (Nawar S. Hamad et al., 2010).

Molecular Interaction and Stability Studies

Research into the structural, Hirshfeld surface analysis, and DFT calculation of naphthalene and acetamide derivatives highlighted their stability, chemical reactivity, and noncovalent interactions that stabilize crystal packing. These studies provide insights into molecular design strategies that could enhance the stability and efficacy of pharmaceutical compounds (M. Gouda et al., 2022).

Thermoelectric and Transistor Applications

Investigations into fused lactam polymers with naphthalene cores for thermoelectric and transistor applications demonstrated the impact of molecular design on electronic performance. This research could guide the development of materials for organic electronics, optimizing thermoelectric performance and charge carrier mobilities (Hu Chen et al., 2020).